Cas no 440350-46-9 (4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide)

• Product Name: 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide
• CAS No: 440350-46-9
• MF: C₂₃H₂₅BrN₂O₂
• MW: 441.360805273056
• CID: 6085593
• PubChem ID: 3567965
• Update Time: 2025-06-08

4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide
• Benzamide, 4-[[(4-bromobenzoyl)amino]methyl]-N-[2-(1-cyclohexen-1-yl)ethyl]-
• AKOS024602038
• 4-bromo-N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)benzyl)benzamide
• F0917-1196
• SR-01000578223-1
• SR-01000578223
• 4-bromo-N-[(4-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}phenyl)methyl]benzamide
• Oprea1_816846
• EU-0029628
• 4-[[(4-bromobenzoyl)amino]methyl]-N-[2-(cyclohexen-1-yl)ethyl]benzamide
• 440350-46-9

• Inchi： 1S/C23H25BrN2O2/c24-21-12-10-20(11-13-21)23(28)26-16-18-6-8-19(9-7-18)22(27)25-15-14-17-4-2-1-3-5-17/h4,6-13H,1-3,5,14-16H2,(H,25,27)(H,26,28)
• InChI Key： UNJCFKVOKRPLAG-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C1=CC=C(CNC(=O)C2=CC=C(Br)C=C2)C=C1

Computed Properties

• Exact Mass: 440.10994g/mol
• Monoisotopic Mass: 440.10994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 648.1±55.0 °C(Predicted)
• pka: 13.55±0.46(Predicted)

Additional information on 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide

Introduction to 4-Bromo-N-(4-{2-(Cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide (CAS No. 440350-46-9)

4-Bromo-N-(4-{2-(Cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide (CAS No. 440350-46-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromo-substituted benzamide moiety and a cyclohexenyl-containing carbamoyl group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical structure of 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide is defined by its IUPAC name, which provides a detailed description of its molecular composition. The compound consists of a benzamide core with a bromine substituent at the 4-position, linked to a phenyl ring through a methylene bridge. The phenyl ring is further substituted with a carbamoyl group that contains a cyclohexenyl moiety attached via an ethylene linker. This complex structure imparts unique chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

In the realm of medicinal chemistry, 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide has been studied for its potential therapeutic applications. Recent research has focused on its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key players in cellular signaling pathways involved in cancer progression and inflammation. These findings suggest that 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide could be developed into novel therapeutic agents for the treatment of cancer and inflammatory disorders.

Beyond its potential as a therapeutic agent, 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide has also been explored for its use in chemical biology research. Its ability to modulate specific biological targets makes it a valuable tool for understanding the mechanisms underlying various physiological processes. For example, researchers have utilized this compound to investigate the role of specific kinases in cell proliferation and apoptosis, providing insights that could lead to the development of more targeted and effective therapies.

The synthesis of 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide involves several well-established organic reactions, including coupling reactions and functional group transformations. The synthetic route typically begins with the preparation of the bromo-substituted benzamide intermediate, followed by the introduction of the cyclohexenyl-containing carbamoyl group through a series of carefully controlled steps. The final product is obtained with high purity and yield, making it suitable for both laboratory-scale studies and larger-scale production.

In terms of safety and handling, it is important to note that while 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and integrity.

The future prospects for 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activities deepens, it is likely that this compound will play an increasingly important role in the development of innovative treatments for various diseases. Furthermore, advancements in synthetic methods may lead to more efficient and cost-effective production processes, making this compound more accessible for both research and commercial purposes.

In conclusion, 4-bromo-N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)methylbenzamide (CAS No. 440350-46-9) is a versatile and promising compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is anticipated that this compound will contribute to important breakthroughs in the treatment of various diseases.